Cas no 67810-34-8 (Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl-)

• Product Name: Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl-
• CAS No: 67810-34-8
• MF: C₁₀H₁₃N₃O₆S
• MW: 303.291721105576
• CID: 387658
• PubChem ID: 3299773
• Update Time: 2025-04-19

Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(methylsulfonyl)-2,6-dinitro-N-propyl-
• 4-methylsulfonyl-2,6-dinitro-N-propylaniline
• 4-(Methylsulfonyl)-2,6-dinitro-N-propylaniline
• 4-(Methylsulfonyl)-2,6-dinitro-N-propylbenzenamine
• Planavin metabolite
• DTXSID00391208
• 67810-34-8
• AKOS024339461

• Inchi： 1S/C10H13N3O6S/c1-3-4-11-10-8(12(14)15)5-7(20(2,18)19)6-9(10)13(16)17/h5-6,11H,3-4H2,1-2H3
• InChI Key： DFNAFDHFFUVITM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=C(C=1)[N+](=O)[O-])NCCC)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 303.05259
• Monoisotopic Mass: 303.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.462
• Boiling Point: 496.4°C at 760 mmHg
• Flash Point: 254°C
• Refractive Index: 1.588
• PSA: 132.45